2-[5-(3-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide

• Molecular Formula: C18H12F2N2O3S
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2-[(5E)-5-[(3-fluorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C18H12F2N2O3S/c19-12-4-6-14(7-5-12)21-16(23)10-22-17(24)15(26-18(22)25)9-11-2-1-3-13(20)8-11/h1-9H,10H2,(H,21,23)/b15-9+
• InChI Key: PGPWULMUFPHJJP-OQLLNIDSSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=C/2\C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)F
• SMILES: C1=CC(=CC(=C1)F)C=C2C(=O)N(C(=O)S2)CC(=O)NC3=CC=C(C=C3)F

Description

2-[5-(3-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide is a chemical compound that has been extensively studied for its potential biomedical applications. This compound is known for its unique chemical structure and has been found to exhibit various biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 2-[5-(3-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in various biological processes, such as inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
The compound 2-[5-(3-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity in diabetic patients. Additionally, it has been found to have antibacterial properties.

Advantages and Limitations for Lab Experiments

The compound 2-[5-(3-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to exhibit various biological activities, making it a promising candidate for drug development. However, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on 2-[5-(3-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide. One potential direction is to further investigate its mechanism of action and identify specific targets for drug development. Additionally, it may be useful to explore its potential applications in treating other diseases, such as neurodegenerative disorders and cardiovascular disease. Further research may also be needed to optimize its pharmacokinetic properties and improve its efficacy and safety profiles.

Synthesis Methods

The synthesis of 2-[5-(3-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide can be achieved by the reaction of 4-fluoroaniline and 3-fluorobenzaldehyde with thiosemicarbazide followed by acetylation. This reaction yields the desired compound in good yield and purity.

Scientific Research Applications

The compound 2-[5-(3-fluorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-fluorophenyl)acetamide has been extensively studied for its potential biomedical applications. It has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, anti-diabetic, and anti-bacterial activities. These properties make it a promising candidate for drug development.